Cas no 126156-20-5 ((2-Iodo-4-methylphenyl)methanol)

(2-Iodo-4-methylphenyl)methanol is a versatile organic compound with a distinct iodine substituent on the aromatic ring, offering unique reactivity in organic synthesis. It serves as a valuable intermediate for the preparation of a wide range of iodinated compounds, contributing to its significant utility in pharmaceuticals and materials science. The presence of the methyl group enhances the compound's stability and reactivity, making it an attractive building block for complex molecules.

(2-Iodo-4-methylphenyl)methanol structure

126156-20-5 structure

Product Name:(2-Iodo-4-methylphenyl)methanol

CAS No:126156-20-5

MF:C₈H₉OI

MW:248.06

CID:4471625

PubChem ID:14763614

Update Time:2025-07-28

(2-Iodo-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- AG-777/09310004
- SCHEMBL15196307
- MFCD01926612
- 126156-20-5
- F85813
- 2-IODO-4-METHYLBENZYL ALCOHOL
- (2-iodo-4-methylphenyl)methanol
- (2-Iodo-4-methylphenyl)methanol
- Inchi： InChI=1S/C8H9IO/c1-6-2-3-7(5-10)8(9)4-6/h2-4,10H,5H2,1H3
- InChI Key： MQRMMERGHBIYEU-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C=C1)CO)I

Computed Properties

Exact Mass: 247.96981g/mol
Monoisotopic Mass: 247.96981g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 20.2Å²

(2-Iodo-4-methylphenyl)methanol Pricemore >>

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